molecular formula C24H20N4O5S B2778922 (E)-2-(2-cyano-3-(5-(4-methyl-2-nitrophenyl)furan-2-yl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide CAS No. 868154-53-4

(E)-2-(2-cyano-3-(5-(4-methyl-2-nitrophenyl)furan-2-yl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

Cat. No.: B2778922
CAS No.: 868154-53-4
M. Wt: 476.51
InChI Key: AEQLZDLLQHJDKM-SDNWHVSQSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to a class of acrylamido-substituted tetrahydrobenzo[b]thiophene derivatives, characterized by a cyano group, a nitro-substituted phenyl-furan moiety, and a carboxamide functional group. Its structure features a tetrahydrobenzo[b]thiophene core fused with a furan ring bearing a 4-methyl-2-nitrophenyl substituent, which distinguishes it from simpler thiophene analogs. The (E)-configuration of the acrylamido double bond is critical for molecular interactions, as stereochemistry often influences bioactivity .

Properties

IUPAC Name

2-[[(E)-2-cyano-3-[5-(4-methyl-2-nitrophenyl)furan-2-yl]prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H20N4O5S/c1-13-6-8-16(18(10-13)28(31)32)19-9-7-15(33-19)11-14(12-25)23(30)27-24-21(22(26)29)17-4-2-3-5-20(17)34-24/h6-11H,2-5H2,1H3,(H2,26,29)(H,27,30)/b14-11+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AEQLZDLLQHJDKM-SDNWHVSQSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C2=CC=C(O2)C=C(C#N)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)N)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC(=C(C=C1)C2=CC=C(O2)/C=C(\C#N)/C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)N)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H20N4O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

476.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogs

Compound Name Core Structure Key Substituents Configuration
(E)-2-(2-Cyano-3-(5-(4-Methyl-2-Nitrophenyl)Furan-2-yl)Acrylamido)-4,5,6,7-Tetrahydrobenzo[b]Thiophene-3-Carboxamide Tetrahydrobenzo[b]thiophene 4-Methyl-2-nitrophenyl-furan E
Ethyl 2-(2-Cyano-3-(4-Hydroxy-3,5-Dimethoxyphenyl)Acrylamido)-4,5,6,7-Tetrahydrobenzo[b]Thiophene-3-Carboxylate (H) Tetrahydrobenzo[b]thiophene 4-Hydroxy-3,5-dimethoxyphenyl -
Ethyl 2-(2-Cyano-3-(4-Hydroxyphenyl)Acrylamido)-4,5-Dimethylthiophene-3-Carboxylate (3d) 4,5-Dimethylthiophene 4-Hydroxyphenyl -
(Z)-2-(2-Cyano-3-(4-Methoxyphenyl)Acrylamido)-4,5,6,7-Tetrahydrobenzo[b]Thiophene-3-Carboxamide Tetrahydrobenzo[b]thiophene 4-Methoxyphenyl Z

Key Observations :

  • The 4-methyl-2-nitrophenyl-furan substituent is unique, combining electron-withdrawing (nitro) and electron-donating (methyl) groups. In contrast, analogs like 3d and H feature hydroxyl/methoxy groups, which enhance antioxidant activity via radical scavenging .
  • The E-configuration of the acrylamido group may favor specific steric interactions compared to the Z-isomer in , though activity data for stereoisomers are unavailable.

Table 2: Physicochemical Data of Selected Analogs

Compound Melting Point (°C) Yield (%) IR (C≡N Stretch, cm⁻¹) Notable Spectral Features (1H NMR)
3d 298–300 90 2212 δ 10.83 (s, OH), 11.87 (s, NH)
3e 215–216 88 2210 δ 6.96–8.01 (Ar-H), 8.29 (s, CH=)
H Not reported Not reported Not reported Superior antioxidant activity at 100 μM

Insights :

  • The nitro group in the target compound may reduce solubility compared to hydroxyl/methoxy-substituted analogs, impacting bioavailability.
  • The tetrahydrobenzo[b]thiophene core likely increases molecular weight (~381 g/mol for the Z-isomer vs. ~369 g/mol for 3d), affecting pharmacokinetics.

Antioxidant Activity :

  • Compound H (tetrahydrobenzo[b]thiophene with 4-hydroxy-3,5-dimethoxyphenyl) showed strong DPPH radical scavenging , comparable to ascorbic acid . This suggests that electron-donating groups enhance antioxidant efficacy.
  • In contrast, the target compound’s nitro group (electron-withdrawing) may diminish radical scavenging but could confer stability or target-specific interactions (e.g., nitroreductase activation).

Anti-Inflammatory Potential:

  • Analogs like 3d and 3e demonstrated in vivo anti-inflammatory activity in carrageenan-induced edema models, with efficacy linked to substituent polarity . The target compound’s nitro group may alter COX-2 inhibition or NF-κB pathway modulation.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.